Cas no 1421453-96-4 (6-({1-[2-(thiophen-2-yl)acetyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile)

• Product Name: 6-({1-[2-(thiophen-2-yl)acetyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile
• CAS No: 1421453-96-4
• MF: C₁₇H₁₇N₃O₂S
• MW: 327.400782346725
• CID: 5401266
• Update Time: 2025-05-20

6-({1-[2-(thiophen-2-yl)acetyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-[1-(2-thiophen-2-ylacetyl)piperidin-4-yl]oxypyridine-3-carbonitrile
• 6-({1-[2-(thiophen-2-yl)acetyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile

• Inchi： 1S/C17H17N3O2S/c18-11-13-3-4-16(19-12-13)22-14-5-7-20(8-6-14)17(21)10-15-2-1-9-23-15/h1-4,9,12,14H,5-8,10H2
• InChI Key： PVMVXFRGUYKGGQ-UHFFFAOYSA-N
• SMILES： C1=NC(OC2CCN(C(CC3SC=CC=3)=O)CC2)=CC=C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-acylpiperidines

Additional information on 6-({1-[2-(thiophen-2-yl)acetyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile

Comprehensive Overview of 6-({1-[2-(thiophen-2-yl)acetyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile (CAS No. 1421453-96-4)

The compound 6-({1-[2-(thiophen-2-yl)acetyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile, identified by its CAS No. 1421453-96-4, is a structurally complex molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique combination of a piperidine core, thiophene moiety, and pyridine-carbonitrile functional group makes it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, given its structural resemblance to bioactive scaffolds.

In recent years, the demand for heterocyclic compounds like 6-({1-[2-(thiophen-2-yl)acetyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile has surged due to their role in developing targeted therapies for chronic diseases. The thiophene ring, a key feature of this molecule, is frequently explored in medicinal chemistry for its electron-rich properties, which enhance binding affinity to biological targets. Meanwhile, the piperidine scaffold is a common motif in CNS-active drugs, raising questions about this compound's potential blood-brain barrier permeability—a hot topic in neurodegenerative disease research.

Synthetic accessibility is another critical aspect of CAS No. 1421453-96-4. The compound's pyridine-3-carbonitrile segment allows for further derivatization, making it valuable for combinatorial chemistry libraries. Laboratories often inquire about optimal coupling reactions or protecting group strategies for its piperidin-4-yloxy linkage—a frequent search query among synthetic chemists. Recent publications highlight its use in high-throughput screening campaigns, particularly for anti-inflammatory and anticancer targets, aligning with the growing interest in precision medicine.

From a computational chemistry perspective, 6-({1-[2-(thiophen-2-yl)acetyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile presents intriguing molecular docking possibilities. Its hydrogen bond acceptors and lipophilic domains suggest compatibility with protein binding pockets, a feature extensively discussed in AI-driven drug design forums. The compound's LogP and polar surface area values—frequently searched parameters—indicate moderate solubility, a crucial factor for bioavailability optimization in lead compound development.

Environmental and green chemistry considerations are increasingly relevant for such compounds. Researchers are investigating catalytic methods to synthesize CAS No. 1421453-96-4 with reduced waste, responding to the pharmaceutical industry's push toward sustainable synthesis. The thiophene component's photostability also makes it interesting for optoelectronic materials, bridging pharmaceutical and material science applications—a crossover area gaining traction in academic searches.

Analytical characterization of 6-({1-[2-(thiophen-2-yl)acetyl]piperidin-4-yl}oxy)pyridine-3-carbonitrile typically involves HPLC-MS and NMR spectroscopy, with particular emphasis on its stereochemical purity given the piperidine chiral center. Method development for its quantification in biological matrices is a niche but growing research area, as evidenced by rising queries about LC-MS/MS protocols for similar structures in pharmacokinetic studies.

In conclusion, CAS No. 1421453-96-4 represents a multifaceted compound with expanding applications. Its structural features align with current trends in fragment-based drug discovery, multi-target therapeutics, and functional material design. As synthetic methodologies advance and cheminformatics tools become more sophisticated, this molecule will likely remain a subject of intense investigation across interdisciplinary research communities.